Cas no 16929-60-5 (1,3-Bis(2-methoxyphenoxy)-2-propanol)

1,3-Bis(2-methoxyphenoxy)-2-propanol Properties

Names and Identifiers

• 2-Propanol,1,3-bis(2-methoxyphenoxy)-
• 1,3-Bis(2-methoxyphenoxy)-2-propanol
• 1,3-bis-(2-methoxy-phenoxy)-propan-2-ol
• 1,3-Bis(2-methoxyphenoxy)propan-2-ol Guaifenesin impurity D (PhEur)
• 1,3-di-o-methoxyphenoxypropan-2-ol
• 1,3-Bis(2-methoxyphenoxy)propan-2-ol
• Guaifenesin impurity D (PhEur)
• NSC 142122
• Guaicol Impurity D
• Guaifenesin EP impurity D
• 1,3-Bis(o-methoxyphenoxy)-2-propanol
• Guaifenesin Imp. D (EP); 1,3-Bis(2-methoxyphenoxy)propan-2-ol; Guaifenesin Impurity D
• SCHEMBL2328960
• MFCD01697245
• 9W2WA37VTB
• NSC-142122
• 2-Propanol, 1,3-bis(o-methoxyphenoxy)-
• NSC142122
• 3-06-00-04224 (Beilstein Handbook Reference)
• 2-Propanol, 1,3-bis(2-methoxyphenoxy)-
• DTXSID90168688
• BS-46059
• CS-0150301
• 1,3-Bis(2-methoxyphenoxy)-2-propanol, pharmaceutical impurity standard
• 16929-60-5
• BRN 2003232
• GUAIFENESIN IMPURITY D [EP IMPURITY]
• D81597
• UNII-9W2WA37VTB
• 1,3-bis(2-methoxyphenoxy)propan-2-ol
• GUAIFENESIN IMPURITY D (EP IMPURITY)
• DB-345513
• DTXCID7091179
• +Expand

• MDL： MFCD01697245
• InChIKey： SSNCGCIXFDVLFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20O5/c1-19-14-7-3-5-9-16(14)21-11-13(18)12-22-17-10-6-4-8-15(17)20-2/h3-10,13,18H,11-12H2,1-2H3
• SMILES： COC1C=CC=CC=1OCC(O)COC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 304.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 304.131
• Heavy Atom Count: 22
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• LogP: 2.52250
• PSA: 57.15000
• Refractive Index: 1.551
• Boiling Point: Not available
• Melting Point: 73-74.2 ºC (ethyl ether )
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),